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Compound of Interest

Compound Name: Indole-3-Carboxaldehyde

Cat. No.: B046971 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Indole-3-carboxaldehyde (I3A), a

pivotal molecule in various biological processes and a versatile precursor in synthetic

chemistry. This document outlines its fundamental chemical properties, synthesis protocols,

biological significance, and its emerging role in drug discovery and development.

Core Compound Identification
Identifier Value

IUPAC Name 1H-indole-3-carbaldehyde[1]

CAS Number 487-89-8[2][3]

Other Names 3-Formylindole, Indole-3-aldehyde[2][4]

Physicochemical and Quantitative Data
Indole-3-carboxaldehyde is an off-white to light brown crystalline powder.[5][6] Its key

quantitative properties are summarized below for ease of reference.
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Property Value Source

Molecular Formula C₉H₇NO [1][3]

Molecular Weight 145.16 g/mol [1]

Melting Point 193-198 °C [2][7]

Boiling Point 307.00 °C [6]

Density 1.22 g/cm³ [6]

Solubility

Soluble in ethanol, DMSO, and

other polar organic solvents.[2]

[5][6] Insoluble in water.[2][6]

[2][5][6]

Synthesis and Production
The most common and established method for the synthesis of Indole-3-carboxaldehyde is

the Vilsmeier-Haack reaction.[2][3] This reaction involves the formylation of indole using a

Vilsmeier reagent, which is typically formed from a mixture of dimethylformamide (DMF) and

phosphorus oxychloride (POCl₃).

Other reported synthetic routes include:

Reimer-Tiemann reaction: Involves the reaction of indole with chloroform and a base, though

it often results in lower yields for indole substrates.

Grignard reaction: Utilizes an indole Grignard reagent (indolylmagnesium halide) which is

then treated with a formylating agent.

Formylation of Potassium Indole Salt: This method involves the reaction of the potassium

salt of indole with carbon monoxide under high pressure and temperature.

Biological Significance and Signaling Pathways
Indole-3-carboxaldehyde is a naturally occurring metabolite of tryptophan, produced by

various species of gut microbiota, including those from the Lactobacillus genus.[8] It plays a
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significant role as a signaling molecule, primarily through its interaction with the Aryl

Hydrocarbon Receptor (AhR).[8][9][10]

Aryl Hydrocarbon Receptor (AhR) Signaling Pathway
Activation of the AhR by I3A initiates a cascade of events that modulate immune responses

and intestinal barrier function. Upon binding, the AhR translocates to the nucleus, where it

forms a heterodimer with the AhR Nuclear Translocator (ARNT). This complex then binds to

specific DNA sequences, leading to the transcription of target genes.

A key outcome of I3A-mediated AhR activation in intestinal immune cells is the increased

production of Interleukin-22 (IL-22), which enhances mucosal reactivity and barrier function.[8]

Furthermore, I3A has been shown to enhance the intestinal barrier by activating AMP-activated

protein kinase (AMPK) signaling in an AhR-dependent manner, which promotes autophagy and

maintains mitochondrial homeostasis.[9]
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Caption: I3A activates the AhR, leading to nuclear translocation and gene transcription, and

also promotes AMPK signaling.

Experimental Protocols
Synthesis of Indole-3-carboxaldehyde via Vilsmeier-
Haack Reaction
This protocol is a generalized representation based on established procedures.

Materials:

Indole

Anhydrous Dimethylformamide (DMF)

Phosphorus oxychloride (POCl₃)

Sodium hydroxide (NaOH) solution

Ice

Ethanol (for recrystallization)

Procedure:

A Vilsmeier reagent is prepared by slowly adding phosphorus oxychloride to anhydrous DMF

in an ice bath, maintaining a low temperature.

A solution of indole in anhydrous DMF is then added dropwise to the Vilsmeier reagent,

again ensuring the temperature does not rise significantly.

The reaction mixture is stirred, and the reaction is allowed to proceed.

After the reaction is complete, the mixture is carefully poured onto crushed ice.

The solution is then neutralized and made alkaline by the addition of a sodium hydroxide

solution, which causes the product to precipitate.
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The precipitated solid is collected by filtration, washed with water, and dried.

The crude product is then purified by recrystallization from ethanol to yield pure Indole-3-
carboxaldehyde.
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Vilsmeier-Haack Synthesis Workflow
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Caption: Workflow for the synthesis of Indole-3-carboxaldehyde using the Vilsmeier-Haack

reaction.

In Vitro Antioxidant Activity Assays
The antioxidant potential of I3A and its derivatives can be evaluated using various in vitro

models. Two common assays are:

DPPH (2,2-diphenyl-1-picrylhydrazyl) Free Radical Scavenging Assay: This assay measures

the ability of a compound to donate a hydrogen atom or electron to the stable DPPH radical,

causing a color change that can be measured spectrophotometrically.

Microsomal Lipid Peroxidation (LPO) Assay: This assay assesses the ability of a compound

to inhibit the oxidative degradation of lipids in microsomes, which is often induced by agents

like Fe²⁺/ascorbate. The extent of peroxidation can be quantified by measuring the formation

of thiobarbituric acid reactive substances (TBARS).

Applications in Research and Drug Development
Indole-3-carboxaldehyde is a valuable building block in medicinal chemistry and drug

discovery due to its versatile reactivity and the established biological importance of the indole

scaffold.

Key Application Areas:

Precursor for Pharmaceutical Agents: It serves as a key intermediate in the synthesis of a

wide range of bioactive molecules, including potential treatments for various diseases.[11]

[12][13] Derivatives have shown promise as:

Anti-inflammatory agents[12]

Anticancer and immunomodulatory agents[14]

Antibacterial and antifungal agents[12][14]

Antiviral agents (e.g., inhibitors of Dengue virus protease)[14]

Analgesic and hypoglycemic agents[14]
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Research in Gut Health and Immunology: As a key metabolite of the gut microbiota, I3A is

extensively used in research to understand the complex interactions between the host

immune system and commensal bacteria.[8][9][15] Studies often focus on its role in

inflammatory bowel disease (IBD) and metabolic syndrome.[10]

Agrochemicals: I3A is used in the formulation of plant growth regulators, leveraging its

relationship to the natural plant hormone auxin (indole-3-acetic acid).[11]

Organic Synthesis: Its aldehyde group allows for a variety of chemical transformations, such

as Schiff base condensations, Knoevenagel condensations, and the construction of more

complex heterocyclic systems.[12][16]

This guide provides a foundational understanding of Indole-3-carboxaldehyde for

professionals in the scientific community. Its multifaceted nature as a biological signaling

molecule and a synthetic intermediate ensures its continued importance in advancing research

and therapeutic development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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